Cas no 2228761-52-0 (4-3-(pentafluoroethyl)phenylpyrrolidin-2-one)

• Product Name: 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one
• CAS No: 2228761-52-0
• MF: C₁₂H₁₀F₅NO
• MW: 279.205920696259
• CID: 6168104
• PubChem ID: 165638214
• Update Time: 2025-07-23

4-3-(pentafluoroethyl)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one
• EN300-1972674
• 4-[3-(pentafluoroethyl)phenyl]pyrrolidin-2-one
• 2228761-52-0

• Inchi： 1S/C12H10F5NO/c13-11(14,12(15,16)17)9-3-1-2-7(4-9)8-5-10(19)18-6-8/h1-4,8H,5-6H2,(H,18,19)
• InChI Key： LJBZIXFAPKOODE-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)C1CNC(C1)=O)F

Computed Properties

• Exact Mass: 279.06825475g/mol
• Monoisotopic Mass: 279.06825475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one

Introduction to 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one (CAS No. 2228761-52-0) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

4-3-(pentafluoroethyl)phenylpyrrolidin-2-one, identified by its unique Chemical Abstracts Service (CAS) number 2228761-52-0, represents a structurally intriguing compound with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic molecule, featuring a pyrrolidinone core substituted with a pentafluoroethyl group and a phenyl moiety, has garnered attention due to its distinctive physicochemical properties and promising biological activities. The presence of the highly electronegative pentafluoroethyl group introduces unique electronic and steric effects, making this compound a valuable scaffold for the development of novel therapeutic agents.

The synthesis and characterization of 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one have been the focus of several recent studies, highlighting its versatility as a building block in drug discovery. The compound’s pyrrolidinone ring is a common pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms into the molecule enhances its metabolic stability and binding affinity, attributes that are critical for optimizing pharmacological efficacy.

Recent advancements in computational chemistry have enabled the exploration of 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one’s interactions with biological targets at an atomic level. Molecular docking studies have revealed that this compound exhibits strong binding potential to several key enzymes implicated in diseases such as cancer, inflammation, and neurodegeneration. The fluorinated side chain significantly modulates the compound’s binding profile, suggesting its utility in designing next-generation inhibitors with improved selectivity and potency.

One of the most compelling aspects of 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one is its potential application in modulating protein-protein interactions (PPIs), which are critical mediators of cellular signaling pathways. The pyrrolidinone core provides a rigid scaffold that can stabilize transient interactions between proteins, while the fluorine atoms enhance binding affinity through halogen bonding. This has opened up new avenues for developing small-molecule regulators of PPIs, which are notoriously challenging to target with conventional drugs.

In the context of oncology research, 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one has been investigated for its ability to disrupt aberrant signaling pathways in cancer cells. Preclinical studies have demonstrated that derivatives of this compound can inhibit the activity of kinases involved in tumor growth and metastasis. The unique combination of structural features—such as the electron-withdrawing effect of the pentafluoroethyl group and the hydrogen bonding capability of the pyrrolidinone ring—makes it an attractive candidate for further development into anticancer therapeutics.

The field of chemical biology has also leveraged 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one as a tool for understanding enzyme mechanisms. By employing covalent inhibitors derived from this scaffold, researchers have gained insights into the catalytic processes of enzymes such as proteases and phosphodiesterases. These studies not only advance our fundamental understanding of enzyme function but also provide a foundation for designing more effective enzyme inhibitors with therapeutic applications.

Another emerging area where 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one shows promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer’s and Parkinson’s are characterized by aberrant protein aggregation and oxidative stress. The compound’s ability to interact with amyloid-beta plaques and other pathological protein aggregates suggests its potential as a disease-modifying therapy. Furthermore, its metabolic stability ensures prolonged circulation, which could enhance therapeutic outcomes.

The synthetic methodologies employed in the preparation of 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one have also been refined through recent innovations in organic synthesis. Transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyrrolidinone core, while fluorination techniques have been optimized to introduce fluorine atoms at specific positions on the aromatic ring. These advancements not only facilitate large-scale production but also allow for structural modifications to fine-tune biological activity.

Future directions in the study of 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one include exploring its role in drug delivery systems. Nanotechnology-based approaches have been combined with this compound to develop targeted therapeutics that can overcome biological barriers and enhance drug delivery efficiency. Additionally, computational modeling techniques are being employed to predict pharmacokinetic profiles and optimize dosing regimens, ensuring maximal therapeutic benefit while minimizing side effects.

The integration of machine learning algorithms into virtual screening pipelines has further accelerated the discovery process for derivatives of 4-3-(pentafluoroethyl)phenylpyrrolidin-2-one. By leveraging large datasets and predictive models, researchers can rapidly identify novel analogs with enhanced biological activity. This interdisciplinary approach combines expertise from medicinal chemistry, bioinformatics, and computational biology to streamline drug discovery efforts.

In conclusion,4-3-(pentafluoroethyl)phenylpyrrolidin-2-one (CAS No. 2228761-52-0) stands as a testament to the innovative potential inherent in structurally complex molecules derived from heterocyclic chemistry. Its unique combination of physicochemical properties and biological activities positions it as a cornerstone in modern drug discovery efforts across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is poised to play an increasingly significant role in advancing our understanding of disease mechanisms and developing next-generation therapeutics.